Cas no 1934710-22-1 (2-amino-2-(1-methylcyclohexyl)ethan-1-ol)

• Product Name: 2-amino-2-(1-methylcyclohexyl)ethan-1-ol
• CAS No: 1934710-22-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5998332
• PubChem ID: 130923300
• Update Time: 2025-06-19

2-amino-2-(1-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-methylcyclohexyl)ethan-1-ol
• 1934710-22-1
• EN300-2001661

• Inchi： 1S/C9H19NO/c1-9(8(10)7-11)5-3-2-4-6-9/h8,11H,2-7,10H2,1H3
• InChI Key： NWHQYVZEPOUMSM-UHFFFAOYSA-N
• SMILES： OCC(C1(C)CCCCC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(1-methylcyclohexyl)ethan-1-ol

Introduction to 2-amino-2-(1-methylcyclohexyl)ethan-1-ol (CAS No. 1934710-22-1)

2-amino-2-(1-methylcyclohexyl)ethan-1-ol (CAS No. 1934710-22-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMMCHE, is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-amino-2-(1-methylcyclohexyl)ethan-1-ol consists of a cyclohexane ring with a methyl group and an amino-functionalized ethan-1-ol moiety. The presence of these functional groups imparts specific chemical properties and reactivity, which are crucial for its biological interactions. Recent studies have highlighted the compound's ability to modulate key cellular processes, including signal transduction pathways and protein-protein interactions.

In the context of medicinal chemistry, AMMCHE has been investigated for its potential as a lead compound in drug discovery. Its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for the development of novel therapeutic agents. For instance, researchers have explored its effects on G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

One of the key areas of interest in the study of 2-amino-2-(1-methylcyclohexyl)ethan-1-ol is its role in neuroprotection. Preclinical studies have shown that this compound can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of AMMCHE to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

Another promising application of AMMCHE is in the field of cancer research. Preliminary studies have indicated that this compound can inhibit the proliferation of cancer cells by interfering with cell cycle progression and inducing apoptosis. Specifically, it has been shown to target key signaling pathways involved in cancer cell survival, such as the PI3K/Akt and MAPK/ERK pathways. These findings suggest that 2-amino-2-(1-methylcyclohexyl)ethan-1-ol could be developed into an effective anticancer agent, either as a standalone therapy or in combination with existing treatments.

The pharmacokinetic properties of AMMCHE have also been extensively studied to ensure its suitability for clinical use. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicological studies have shown that AMMCHE is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

In conclusion, 2-amino-2-(1-methylcyclohexyl)ethan-1-ol (CAS No. 1934710-22-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, contributing to the advancement of medicinal chemistry and pharmaceutical science.